(3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one

• IUPAC Name: (3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one
• InChI: InChI=1S/C24H27NO/c1-16-6-8-20(18(3)10-16)12-22-14-25(5)15-23(24(22)26)13-21-9-7-17(2)11-19(21)4/h6-13H,14-15H2,1-5H3/b22-12+,23-13+
• InChI Key: HXSCPXCKEDXDKT-FWSOMWAYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C=C2CN(CC(=CC3=C(C=C(C=C3)C)C)C2=O)C)C
• Isomeric SMILES: CC1=CC(=C(C=C1)/C=C\2/C(=O)/C(=C/C3=C(C=C(C=C3)C)C)/CN(C2)C)C
• Molecular Formula: C24H27NO
• Molecular Weight: 345.5 g/mol

Description

(3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one, otherwise known as “DMPP”, is a synthetic compound that has been used in scientific research in the fields of biochemistry and physiology. It has been found to have a variety of effects on the body, including a potential role in the treatment of certain diseases.

Scientific Research Applications

Facile Stereoselective Synthesis

A study by Bharkavi, Kumar, and Perumal (2015) demonstrated the synthesis of novel bis-spiropiperidone–tetrahydrothiophene hybrid heterocycles through a domino reaction involving the compound. This process showcases high atom economy, stereoselectivity, and simplicity, indicating its potential in organic synthesis and drug discovery (Bharkavi, Kumar, & Perumal, 2015).

Antitumor Activity

Yao et al. (2018) highlighted the antitumor properties of 3,5-bis(arylidene)piperidin-4-one derivatives, showing good activity due to their double α,β-unsaturated ketone structure. The asymmetric derivatives of this compound, characterized for their crystal structures and cytotoxicity, offer a pathway for developing novel anticancer agents (Yao et al., 2018).

Spectroscopic and Structural Insights

Akram and colleagues (2020) conducted a comprehensive study on a derivative of the compound, focusing on its spectroscopic, structural, electronic, and bioactive characteristics. Their research provides crucial insights into the molecular properties and biological activities of similar compounds, suggesting their potential in biomedical applications (Akram et al., 2020).

Antiarrhythmic Activities

Research by Abdel-Hafez et al. (2009) explored the synthesis of tricyclic and tetracyclic thienopyridine derivatives, including a compound structurally related to "(3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one", and evaluated their antiarrhythmic activities. This study contributes to the understanding of the compound's potential in developing new therapeutic agents for treating arrhythmias (Abdel-Hafez et al., 2009).